Cas no 98-67-9 (4-Hydroxybenzenesulfonic acid)
4-Hydroxybenzenesulfonic acid is a versatile intermediate in organic synthesis, offering excellent stability and ease of handling. Its key advantages lie in its ability to facilitate various chemical reactions, including those involving electrophilic aromatic substitution, as well as its potential applications in the production of detergents and agrochemicals due to its surfactant properties.
4-Hydroxybenzenesulfonic acid structure
Product Name:4-Hydroxybenzenesulfonic acid
CAS No:98-67-9
MF:C6H6O4S
MW:174.174440860748
MDL:MFCD00673723
CID:34971
PubChem ID:24850348
Update Time:2025-10-10
4-Hydroxybenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxybenzenesulfonic acid
- HYDROXYBENZENE-4-SULFONIC ACID
- PHENOL-4-SULFONIC ACID
- P-HYDROXYBENZENESULFONIC ACID
- P-PHENOLSULFONIC ACID
- SULFOCARBOLIC ACID
- 4-hydroxy-benzenesulfonicaci
- 4-Hydroxyphenylsulfonic acid
- 4-Phenolsulfonic acid
- Benzenesulfonic acid, p-hydroxy-
- Benzenesulfonicacid,4-hydroxy-
- Phenol-4-sulfonicacidsolutio
- phenol-4-sulfonicacidsolution
- p-hydroxy-benzenesulfonicaci
- p-Sulfophenol
- 4-hydroxybenzenesulphonic acid
- 4-Hydroxybenzenesulfonic Acid Hydrate
- p-Phenolsulfonic acid monohydrate
- 4-Hydroxybenzenesulf
- 4-PHENOLSULPHONICACID
- Phenolsulphonic acid
- p-hydroxyphenylsulfonic acid
- p-Phenolsulfonic Acid Hydrate
- Phenol-4-sulfonic Acid Hydrate
- jnhytmfzhj
- phenol-4-sulfonic acid solution
- phenolsulfonic acid
- Benzenesulfonic acid, 4-hydroxy-
- 4-Sulfophenol
- L74LRO149A
- FEPBITJSIHRMRT-UHFFFAO
- 98-67-9
- CS-W017509
- P-PHENOLSULFONIC ACID [HSDB]
- DTXCID9026421
- D01403
- BP-31158
- DTXSID1046421
- PHENOLSULFONIC ACID [JAN]
- HSDB 5319
- NCGC00164534-02
- CHEBI:32354
- DB14739
- EC 202-691-6
- CHEMBL1398657
- 4-Hydroxybenzenesulfonic Acid (85per cent)
- para-phenolsulfonic acid
- p-phenol sulfonic acid
- PARA-PHENOLSULFONIC ACID [VANDF]
- 4-phenolsulfonic-acid
- 4hydroxybenzenesulfonic acid
- MFCD00007506
- 4-11-00-00582 (Beilstein Handbook Reference)
- UNII-L74LRO149A
- BRN 1869034
- P-PHENOLSULFONIC ACID [MI]
- p-Phenolsulfonate
- Tox21_112165
- FT-0651923
- NS00006802
- CAS-98-67-9
- Q1534677
- AKOS009159072
- W-100070
- P-PHENOLSULFONIC ACID [WHO-DD]
- Tox21_112165_1
- AS-39421
- EN300-36331
- SCHEMBL18275
- 4-hydroxybenzene-1-sulfonic acid
- 4-Hydroxybenzenesulfonic acid, 65% in Water
- AM804627
- NCGC00164534-01
- p-hydroxybenzenesulphonic acid
- Phenolsulfonic acid (JAN)
- EINECS 202-691-6
- NSC227908
- NSC 227908
- P0104
- NSC-227908
- 4-Hydroxybenzenesulfonic acid;p-Phenolsulfonic acid
- BRD-K41024817-325-01-0
- hydrogen sulfite; phenol
- STL280368
-
- MDL： MFCD00673723
- Inchi： 1S/C6H6O4S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4,7H,(H,8,9,10)
- InChI Key： FEPBITJSIHRMRT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)O)(=O)(=O)O
- BRN： 1869034
Computed Properties
- Exact Mass: 173.99900
- Monoisotopic Mass: 173.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 83
Experimental Properties
- Color/Form: Yellow water absorbing crystals can turn brown in air.
- Density: 1.337 g/mL at 25 °C
- Melting Point: 50 (decomposition)
- Boiling Point: 275.14°C (rough estimate)
- Flash Point: Nonsense
- Refractive Index: n20/D 1.489
- Water Partition Coefficient: Soluble in water.
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 82.98000
- LogP: 1.71970
- Merck: 7246
- pka: 9.11(at 25℃)
- Color/Form: 65 wt. % in H2O
- Solubility: Soluble in water.
- Sensitiveness: Sensitive to humidity
4-Hydroxybenzenesulfonic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2586 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
- RTECS：DB6970000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
4-Hydroxybenzenesulfonic acid Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Hydroxybenzenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0104-500G |
4-Hydroxybenzenesulfonic Acid |
98-67-9 | >85.0%(T) | 500g |
¥360.00 | 2024-04-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H59917-1L |
4-Hydroxybenzenesulfonic acid, 65% |
98-67-9 | 65% | 1L |
￥3648.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H59917-250ml |
4-Hydroxybenzenesulfonic acid, 65% |
98-67-9 | 65% | 250ml |
￥1355.00 | 2023-02-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111204-100g |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 65% | 100g |
¥57.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111204-500g |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 65% | 500g |
¥113.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111204-1kg |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 65% | 1kg |
¥180.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111204-250ml |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 65% | 250ml |
¥62.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111203-100g |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 85% | 100g |
¥81.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111203-2.5kg |
4-Hydroxybenzenesulfonic acid |
98-67-9 | 85% | 2.5kg |
¥839.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H111203-500g |
4-Hydroxybenzenesulfonic Acid Hydrate |
98-67-9 | 85% | 500g |
￥197.00 | 2021-05-24 |
4-Hydroxybenzenesulfonic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:98-67-9)4-Hydroxybenzenesulfonic Acid (85%)
Order Number:A845893
Stock Status:in Stock
Quantity:5kg/25kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):218.0/471.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:98-67-9)4-羟基苯磺酸
Order Number:LE2468927;LE5905;LE8361
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:98-67-9)4-Hydroxybenzenesulfonic acid
Order Number:sfd14693
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
4-Hydroxybenzenesulfonic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:98-67-9)4-Hydroxybenzenesulfonic Acid (85%)
Purity:99%/99%
Quantity:5kg/25kg
Price ($):218.0/471.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98-67-9)4-羟基苯磺酸
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry